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Compound of Interest

Compound Name: 1-Chloropinacolone

Cat. No.: B081408 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical properties, synthesis, and

applications of 1-Chloropinacolone (CAS No. 13547-70-1), an important intermediate in the

pharmaceutical and agrochemical industries.

Core Chemical Properties
1-Chloropinacolone, also known as 1-chloro-3,3-dimethyl-2-butanone, is a clear, slightly

yellow liquid.[1] It is a chlorinated ketone that serves as a versatile building block in organic

synthesis.[2][3]

Table 1: Physicochemical Properties of 1-Chloropinacolone

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b081408?utm_src=pdf-interest
https://www.benchchem.com/product/b081408?utm_src=pdf-body
https://www.benchchem.com/product/b081408?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0115698.htm
https://www.guidechem.com/encyclopedia/1-chloropinacolone-dic17613.html
https://cymitquimica.com/cas/13547-70-1/
https://www.benchchem.com/product/b081408?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081408?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

CAS Number 13547-70-1 [1][2]

Molecular Formula C6H11ClO [1][2]

Molecular Weight 134.6 g/mol [1][4]

Appearance Clear, light yellow liquid [1][5]

Melting Point -13 °C (lit.) [1][6]

Boiling Point 170-173 °C (lit.) [1][6]

Density 1.025 g/mL at 25 °C (lit.) [1][6]

Refractive Index n20/D 1.442 (lit.) [1][6]

Flash Point 153 °F (67.2 °C) [7]

Water Solubility Not miscible / Slightly soluble [1][2][5]

Vapor Pressure 1.39 mmHg at 25°C [8]

EINECS Number 236-920-6 [2]

InChI Key
ULSAJQMHTGKPIY-

UHFFFAOYSA-N
[2]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of 1-Chloropinacolone.

Various spectroscopic data, including 1H NMR, 13C NMR, IR, and Mass Spectrometry, are

available for this compound.[9] This data is essential for confirming the structure and purity of

the compound after synthesis.

Experimental Protocols
3.1. Synthesis of 1-Chloropinacolone

1-Chloropinacolone is primarily synthesized through the direct chlorination of pinacolone.[10]

Due to the activating effect of the carbonyl group, the α-hydrogen is readily substituted by

chlorine.[10] A common industrial method is the low-temperature solvent method.[10]
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Method: Low-Temperature Solvent Chlorination[10][11]

Preparation: A solution of pinacolone in methanol is prepared. The mass ratio of pinacolone

to methanol is typically between 0.8:2 and 1.2:2.[11]

Cooling: The pinacolone-methanol solution is added to a reaction kettle equipped with a

stirring and cooling system. The temperature of the solution is reduced to below 0 °C.[11]

Chlorination: Chlorine gas (Cl2) is introduced into the cooled solution.[10][11] To control the

reaction and minimize the formation of byproducts like 2-Chloropinacolone, the pinacolone

solution is circulated from the kettle through a pipeline where chlorine gas is added.[10][11]

The reaction is exothermic, and external cooling is required to maintain the low temperature.

[10]

Reaction Completion: The circulation and chlorination are continued until the reaction is

complete, which can be monitored by techniques like gas chromatography.[10]

Work-up: The resulting reaction mother liquor is heated to remove the methanol solvent.[11]

The desolvated liquid is then cooled to yield 1-Chloropinacolone.[11]

Purification: The crude product is subjected to vacuum distillation to obtain high-purity 1-
Chloropinacolone.[10]
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Diagram 1: Synthesis Workflow of 1-Chloropinacolone
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Diagram 1: Synthesis Workflow of 1-Chloropinacolone
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3.2. Analytical Methods

Gas Chromatography (GC): GC is used to analyze the reaction product and determine the

purity of 1-Chloropinacolone.[10] It is particularly useful for quantifying the presence of

isomers like 2-Chloro Pinacolone, which has a boiling point very close to that of 1-
Chloropinacolone, making separation by distillation challenging.[10]

High-Performance Liquid Chromatography (HPLC): 1-Chloropinacolone can also be analyzed

by reverse-phase HPLC.[12]

Column: Newcrom R1[12]

Mobile Phase: A mixture of acetonitrile (MeCN), water, and an acid like phosphoric acid (or

formic acid for Mass-Spec compatibility).[12]

Diagram 2: Analytical Workflow for 1-Chloropinacolone
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Diagram 2: Analytical Workflow for 1-Chloropinacolone
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Reactivity, Applications, and Stability
4.1. Reactivity and Stability

1-Chloropinacolone is stable at room temperature in closed containers under normal storage

and handling conditions.[2][5] It is incompatible with strong oxidizing agents and amines.[13]

[14] When heated, it may form explosive mixtures with air.[5] Hazardous decomposition

products include hydrogen chloride and carbon monoxide.[5]

4.2. Applications in Drug Development and Agrochemicals

The primary application of 1-Chloropinacolone is as a key intermediate in the synthesis of

triazole compounds.[1][6] These triazole derivatives exhibit a wide range of biological activities,

including antiviral, antibacterial, antifungal, and antituberculous properties.[1][15] This makes 1-
Chloropinacolone a valuable precursor in the development of new pharmaceuticals and

pesticides.[10][11] It is also used as a reactant in the asymmetric reduction of borane.[16]

Diagram 3: Application of 1-Chloropinacolone in Triazole Synthesis
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Diagram 3: Application of 1-Chloropinacolone in Triazole Synthesis

Safety and Handling
1-Chloropinacolone is a hazardous substance and must be handled with appropriate safety

precautions.

Hazards: It is harmful if swallowed, toxic in contact with skin, and fatal if inhaled.[13][14] It

causes skin and serious eye irritation and may cause respiratory irritation.[5][13] It is also a

lachrymator.[5][13]

Handling: Use only in a well-ventilated area or in a closed system with appropriate exhaust

ventilation.[13][17] Wear suitable protective clothing, gloves, and eye/face protection.[2][17]

Avoid breathing mist, vapors, or spray.[13] Wash hands and any exposed skin thoroughly

after handling.[14][17]

Storage: Store in a cool, dry, well-ventilated area away from incompatible substances.[5][8]

Keep the container tightly closed.[5][13] It should be kept away from heat, sparks, open

flames, and other sources of ignition.[5][8] Storage under an inert atmosphere at 2-8°C is

recommended.[2]

Conclusion
1-Chloropinacolone is a critical chemical intermediate with well-defined properties. Its

synthesis, while straightforward, requires careful control to minimize byproduct formation. Its

primary utility lies in its role as a precursor to biologically active triazole compounds, making it a

compound of significant interest to researchers in drug discovery and agrochemical

development. Due to its hazardous nature, strict adherence to safety protocols during handling

and storage is mandatory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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